Cas no 2137841-48-4 (1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro-)

• Product Name: 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro-
• CAS No: 2137841-48-4
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 5260464
• Update Time: 2025-05-17

1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro-

• Inchi： 1S/C14H19ClN2O/c1-10(15)14(18)17-8-7-12(13(16)9-17)11-5-3-2-4-6-11/h2-6,10,12-13H,7-9,16H2,1H3
• InChI Key： YOOFLVORJUSGRB-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(=O)C(Cl)C

Additional information on 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro-

Recent Advances in the Study of 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- (CAS: 2137841-48-4)

The compound 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- (CAS: 2137841-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinyl and chloro-substituted propanone structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- exhibits affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders such as depression, anxiety, and chronic pain. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with these receptors.

In addition to its CNS applications, recent findings highlight the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial function and induce apoptosis in malignant cells.

The synthesis and optimization of 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production for preclinical and clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2-chloro- (CAS: 2137841-48-4) represents a versatile scaffold with significant potential in drug discovery. Its dual applicability in CNS disorders and oncology underscores its importance in contemporary research. Future studies will likely focus on refining its pharmacological properties and advancing it through the drug development pipeline.